Cas no 31432-46-9 (Ammonium Nitrate-15N)

• Product Name: Ammonium Nitrate-15N
• CAS No: 31432-46-9
• MF: H₄N₂O₃
• MW: 81.036768913269
• MDL: MFCD00070227
• CID: 304826
• PubChem ID: 53393587
• Update Time: 2025-06-07

Ammonium Nitrate-15N Chemical and Physical Properties

Names and Identifiers

• Nitric-15N acid,ammonium salt (8CI,9CI)
• Ammonium nitrate -15N
• AMMonia solution
• Nitric-15N acid ammonium salt
• Ammonium nitrate-15N
• 31432-46-9
• AKOS015903003
• Ammonium nitrate-15N, 5 atom % 15N
• Ammonium nitrate-15N, 98 atom % 15N
• DTXSID50693921
• MFCD00070227
• Ammonium nitrate-15N, 10 atom % 15N
• Ammonium nitrate-15N, 60 atom % 15N
• (~15~N)Nitric acid--ammonia (1/1)
• 15N ammonium salt
• PRORZGWHZXZQMV-YTBWXGASSA-N
• AMMONIUM NITRATE (NITRATE-15N, 10%)
• Ammonium Nitrate-15N

• MDL： MFCD00070227
• Inchi： 1S/HNO3.H3N/c2-1(3)4;/h(H,2,3,4);1H3/i1+1;
• InChI Key： PRORZGWHZXZQMV-YTBWXGASSA-N
• SMILES： O[15N+](=O)[O-].N

Computed Properties

• Exact Mass: 81.01922689g/mol
• Monoisotopic Mass: 81.01922689g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 24.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 169 °C(lit.)
• Boiling Point: 201 °C(lit.)
• Solubility: Not available
• Sensitiveness: Sensitive to humidity and light

Ammonium Nitrate-15N Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H272,H315,H319,H335
• Warning Statement： P220,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1942 5.1/PG 3
• WGK Germany：1
• Hazard Category Code： 8-36/37/38
• Safety Instruction： 17-26-36
• Hazardous Material Identification：
• Risk Phrases：R8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal nitrates
• Other Chemical Reagents
• Pesticide Chemicals Fertilizers
• Pesticide Chemicals

Additional information on Ammonium Nitrate-15N

Introduction to Ammonium Nitrate-15N (CAS No: 31432-46-9)

Ammonium Nitrate-15N, with the chemical formula NH₄NO₃, is a specialized isotope-labeled compound where nitrogen atoms are enriched with the stable isotope nitrogen-15 (¹⁵N). This compound, identified by its CAS number 31432-46-9, has garnered significant attention in various scientific and industrial applications due to its unique properties and applications in analytical chemistry, environmental monitoring, and pharmaceutical research. The incorporation of ¹⁵N provides a distinct isotopic signature that enables researchers to trace and quantify processes involving nitrogen metabolism, making it an invaluable tool in modern biochemical studies.

The use of Ammonium Nitrate-15N in scientific research has been increasingly recognized for its ability to enhance the precision of metabolic studies. In recent years, advancements in mass spectrometry techniques have further amplified the utility of this compound. Researchers are leveraging Ammonium Nitrate-15N to investigate the pathways of nitrogen assimilation in microorganisms, which has profound implications for understanding soil fertility and developing sustainable agricultural practices. The compound's stability and compatibility with biological systems make it an ideal candidate for studying nitrogen dynamics in ecosystems.

One of the most compelling applications of Ammonium Nitrate-15N is in the field of pharmaceutical development. The ability to label nitrogen-containing compounds with ¹⁵N allows scientists to track drug metabolism and pharmacokinetics with high accuracy. This is particularly crucial for drugs that undergo significant transformations within the body. By using Ammonium Nitrate-15N, researchers can identify key metabolic intermediates and assess the efficiency of drug delivery systems. These insights are invaluable for optimizing drug formulations and improving therapeutic outcomes.

In environmental science, Ammonium Nitrate-15N plays a pivotal role in studying nitrogen pollution and its impact on aquatic systems. The compound is used as a tracer to monitor nutrient cycling and assess the effectiveness of remediation strategies. Studies have demonstrated that labeled ammonium nitrate can help scientists understand how nitrogen compounds move through water bodies, contributing to efforts aimed at reducing eutrophication and protecting aquatic habitats. The precision offered by Ammonium Nitrate-15N ensures that environmental assessments are both accurate and reliable.

The industrial applications of Ammonium Nitrate-15N are equally noteworthy. While traditional ammonium nitrate is widely used as a fertilizer, the labeled version offers new possibilities in process optimization and quality control. In chemical manufacturing, Ammonium Nitrate-15N can be employed to monitor reaction pathways and ensure the efficient use of raw materials. Its isotopic signature provides a clear distinction between reactants and products, facilitating detailed analysis of chemical processes. This capability is particularly valuable in industries where precision is paramount.

Recent research has also explored the potential of Ammonium Nitrate-15N in energy storage technologies. The unique properties of this compound make it a candidate for developing advanced battery materials and energy storage solutions. By studying how nitrogen isotopes interact with various materials, scientists aim to create more efficient and sustainable energy systems. These investigations align with global efforts to transition towards cleaner energy sources and reduce reliance on fossil fuels.

The synthesis and handling of Ammonium Nitrate-15N require specialized expertise due to its isotopic nature. Manufacturers must adhere to stringent quality control measures to ensure the purity and consistency of the product. Advanced techniques such as isotopic enrichment and purification are employed to achieve the desired level of ¹⁵N incorporation. These processes underscore the compound's importance in high-stakes scientific endeavors where accuracy is non-negotiable.

The future prospects for Ammonium Nitrate-15N are promising, with ongoing research uncovering new applications across multiple disciplines. As analytical techniques continue to evolve, the utility of this compound will likely expand further. Scientists are exploring its potential in fields such as nanotechnology, materials science, and even space exploration, where precise tracking of nitrogen compounds is essential for mission success.

In conclusion, Ammonium Nitrate-15N (CAS No: 31432-46-9) represents a cornerstone in modern scientific research due to its versatility and precision-enhancing capabilities. From agricultural science to pharmaceuticals, environmental monitoring to industrial applications, this compound continues to drive innovation across numerous sectors. Its unique isotopic properties make it an indispensable tool for researchers seeking to unravel complex biological and chemical processes.